Cas no 1261944-92-6 (5-(2,5-Dichlorophenyl)-2-formylphenol)

• Product Name: 5-(2,5-Dichlorophenyl)-2-formylphenol
• CAS No: 1261944-92-6
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD18314820
• CID: 2765133
• PubChem ID: 53220552
• Update Time: 2025-05-26

5-(2,5-Dichlorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-DICHLOROPHENYL)-2-FORMYLPHENOL
• 5-(2,5-Dichlorophenyl)-2-formylphenol, 95%
• DTXSID70685282
• MFCD18314820
• 1261944-92-6
• 2',5'-Dichloro-3-hydroxy[1,1'-biphenyl]-4-carbaldehyde
• 5-(2,5-Dichlorophenyl)-2-formylphenol

• MDL： MFCD18314820
• Inchi： 1S/C13H8Cl2O2/c14-10-3-4-12(15)11(6-10)8-1-2-9(7-16)13(17)5-8/h1-7,17H
• InChI Key： VBWDLAQPFBVQIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(C=O)=C(C=1)O)Cl

Computed Properties

• Exact Mass: 265.9901349Da
• Monoisotopic Mass: 265.9901349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(2,5-Dichlorophenyl)-2-formylphenol

Comprehensive Overview of 5-(2,5-Dichlorophenyl)-2-formylphenol (CAS No. 1261944-92-6): Properties, Applications, and Industry Insights

5-(2,5-Dichlorophenyl)-2-formylphenol (CAS No. 1261944-92-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated aromatic aldehyde derivative exhibits a molecular formula of C₁₃H₈Cl₂O₂ and a molecular weight of 267.11 g/mol. The compound's distinct dichlorophenyl moiety combined with a formylphenol group makes it valuable for designing bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition.

Recent studies highlight the compound's potential as a building block for synthesizing novel heterocyclic compounds, with researchers exploring its utility in creating antimicrobial agents and anti-inflammatory drugs. The electron-withdrawing chlorine atoms enhance the reactivity of the formyl group, facilitating condensation reactions with various nucleophiles. This property aligns with current industry trends favoring multifunctional intermediates that enable rapid diversification of molecular libraries – a critical requirement in modern high-throughput screening platforms.

From a synthetic chemistry perspective, 5-(2,5-Dichlorophenyl)-2-formylphenol serves as an excellent precursor for constructing benzofuran and chromene derivatives, classes of compounds frequently investigated for their neuroprotective effects and antioxidant properties. The compound's crystalline nature (typically appearing as off-white to pale yellow powder) and moderate solubility in polar organic solvents like DMSO and methanol make it practical for laboratory-scale reactions. Analytical characterization typically involves HPLC, GC-MS, and NMR spectroscopy, with the aldehyde proton appearing around 10 ppm in ¹H NMR spectra.

Environmental and regulatory aspects of CAS 1261944-92-6 have become increasingly relevant, with researchers focusing on green chemistry approaches to its synthesis. Recent patents disclose improved methods using catalytic oxidation instead of traditional stoichiometric oxidants, reducing waste generation. This innovation addresses growing concerns about sustainable chemical production – a topic generating substantial interest in academic publications and industry conferences. The compound's stability profile suggests low environmental persistence, though proper laboratory handling protocols should always be followed.

The commercial availability of 5-(2,5-Dichlorophenyl)-2-formylphenol through specialized chemical suppliers has expanded significantly, with purity grades ranging from 95% to 99% (HPLC). Pricing trends reflect growing demand from contract research organizations (CROs) engaged in fragment-based drug discovery. Market analysts note particular interest from developers of small molecule therapeutics for central nervous system disorders, where the compound's lipophilic character (calculated logP ~3.2) may contribute to blood-brain barrier penetration.

Emerging applications include its use as a fluorescence probe precursor, with modified derivatives demonstrating selective binding to amyloid fibrils – a property relevant to Alzheimer's disease research. The structure-activity relationship (SAR) studies utilizing this scaffold frequently appear in medicinal chemistry journals, often focusing on optimizing the hydrogen bonding capacity of the phenolic hydroxyl group. Computational chemistry approaches, particularly molecular docking simulations, predict favorable interactions with various biological targets, including kinase enzymes and G-protein coupled receptors.

Quality control specifications for CAS 1261944-92-6 typically require absence of heavy metal contaminants and limited levels of process-related impurities. Advanced purification techniques such as preparative HPLC or recrystallization from ethanol/water mixtures can achieve pharma-grade material. Stability studies indicate the compound remains stable for at least 24 months when stored under inert atmosphere at -20°C, though the aldehyde functionality may gradually oxidize under prolonged exposure to air.

Future research directions likely involve exploring the compound's utility in metal-organic frameworks (MOFs) and as a ligand for asymmetric catalysis. The simultaneous presence of hard (phenolic oxygen) and soft (chlorine atoms) donor sites in its structure offers intriguing possibilities for coordination chemistry applications. Additionally, its incorporation into polymeric materials could yield novel functional coatings with tailored surface properties – an area gaining traction in materials science circles.